3-(4-Fluorophenyl)imidazo[1,5-a]pyridine-8-carboxylic acid

• Molecular Formula: C14H9FN2O2
• Molecular Weight: 256.23 g/mol
• IUPAC Name: 3-(4-fluorophenyl)imidazo[1,5-a]pyridine-8-carboxylic acid
• InChI: InChI=1S/C14H9FN2O2/c15-10-5-3-9(4-6-10)13-16-8-12-11(14(18)19)2-1-7-17(12)13/h1-8H,(H,18,19)
• InChI Key: ALRQPWCGSQJQLG-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=CN=C2C3=CC=C(C=C3)F)C(=C1)C(=O)O

Description

3-(4-Fluorophenyl)imidazo[1,5-a]pyridine-8-carboxylic acid is a useful research compound. Its molecular formula is C14H9FN2O2 and its molecular weight is 256.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-(4-fluorophenyl)-imidazo[1,5-a]pyridine-8-carboxylic acid ethyl ester (290 mg, 1.0 mmol) in methanol (20 mL) is added a solution of 85% potassium hydroxide pellets (0.300 g, 3.92 mmol) in water (5.0 mL). The reaction mixture is warmed at reflux for 5 minutes, cooled to room temperature and concentrated in vacuo to remove excess methanol. The mixture is acidified to pH 4 with 1 N aqueous HCl and the resulting precipitate is collected by filtration, washed with water and dried to afford the title product.